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Compound of Interest

Compound Name: 2,2-Diphenylethanol

Cat. No.: B156489

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This document provides immediate, procedural guidance
on the personal protective equipment (PPE), operational plans, and disposal methods for 2,2-
Diphenylethanol.

Chemical Properties and Hazards

Property Value
Molecular Formula C14H140
Appearance White crystalline powder

May cause respiratory irritation. Causes skin
Hazards T } S
irritation. Causes serious eye irritation.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure to 2,2-Diphenylethanol. The
following table summarizes the recommended PPE for handling this chemical.
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PPE Category Recommendation

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye and Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1][2]

) ] Wear appropriate protective gloves and clothing
Skin Protection )
to prevent skin exposure.[3]

While specific breakthrough time data for 2,2-
Diphenylethanol is not available, based on its
chemical nature as an aromatic alcohol, gloves
] made of Butyl rubber or Viton® are
Hand Protection

recommended for prolonged contact. For
incidental splash contact, Nitrile gloves may be
used, but they should be replaced immediately

upon contamination.

In well-ventilated areas, respiratory protection
may not be required. For operations that may
) ) generate dust or aerosols, or in poorly ventilated
Respiratory Protection ) )
areas, a NIOSH-approved respirator with an

organic vapor (OV) cartridge is recommended.

[4]115]

Detailed Glove Selection Rationale:

Due to the absence of specific chemical resistance data for 2,2-Diphenylethanol, the following
recommendations are based on its chemical class (aromatic alcohol). It is strongly advised to
perform independent testing of glove materials before extensive use.
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Glove Material

Recommendation for 2,2- ]
. Rationale
Diphenylethanol

Nitrile

Offers good resistance to

) ) some alcohols and aliphatic
Suitable for splash protection
| hydrocarbons, but can be
only. _ _
compromised by aromatic

compounds.

Neoprene

Provides moderate resistance

) ] to a range of organic
Fair to good resistance _ _ _
chemicals, including some
expected. )
alcohols and aromatic

hydrocarbons.

Butyl Rubber

Exhibits high resistance to

permeation by many organic
Recommended. ) ]

compounds, including alcohols

and ketones.

Viton®

Offers excellent resistance to
] aromatic hydrocarbons and a
Highly Recommended. ]
broad spectrum of organic

chemicals.

Operational Plan

Handling:

Do not breathe dust.[1]

Ensure adequate ventilation in the work area.[1][2]

Avoid contact with skin and eyes.[1]

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.mastersupplyonline.com/Products/6003-Respirator-Cartridge-for-Certain-Organic-Vapors-and-Acid-Gases--2Pack__MMM6003.aspx
https://www.3m.com/3M/en_US/p/dc/v000093371/
https://www.mastersupplyonline.com/Products/6003-Respirator-Cartridge-for-Certain-Organic-Vapors-and-Acid-Gases--2Pack__MMM6003.aspx
https://www.mastersupplyonline.com/Products/6003-Respirator-Cartridge-for-Certain-Organic-Vapors-and-Acid-Gases--2Pack__MMM6003.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Storage:

» Store in a dry, cool, and well-ventilated place.[1]

o Keep container tightly closed.[1]

e Incompatible materials to avoid: Strong oxidizing agents.[1]
Spill Response:

e Evacuate the area.

o Wear appropriate PPE, including respiratory protection.

» For solid spills, carefully sweep up the material to avoid generating dust and place it into a
suitable, labeled container for disposal.

o For solutions, absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and
place it in a sealed container for disposal.

o Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan

2,2-Diphenylethanol should be disposed of as hazardous waste. Follow all federal, state, and
local regulations for chemical waste disposal.

Waste Characterization:
o Based on its irritant properties, 2,2-Diphenylethanol waste is considered hazardous.
Disposal Procedure:

o Collect waste 2,2-Diphenylethanol and any contaminated materials (e.g., gloves, absorbent
paper) in a designated, properly labeled, and sealed container.

e The container must be compatible with the chemical. The original container is often a good
choice for waste collection.
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» Store the waste container in a designated hazardous waste accumulation area.

» Arrange for pickup and disposal by a licensed hazardous waste disposal company. Do not
dispose of 2,2-Diphenylethanol down the drain or in the regular trash.[6]

Experimental Protocols

This section is not applicable as the request is for safety and handling information, not

experimental results.

Visualizations
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PPE Selection for Handling 2,2-Diphenylethanol

Hazard Assessment

Start: Handling 2,2-Diphenylethanol

Is the area well-ventilated?
es

Potential for dust/aerosol generation? o
No \Yes

PPH Selection
Wear NIOSH-Approved Respirator Select Appropriate Gloves
No Respirator Required RO Vaer s = Wear Lab Coat & Protective Clothing o it e 1z0) Wear Safety Goggles/Glasses
Action
Y
Proceed with Handling

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2,2-Diphenylethanol.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b156489?utm_src=pdf-body-img
https://www.benchchem.com/product/b156489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
2,2-Diphenylethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156489#personal-protective-equipment-for-handling-
2-2-diphenylethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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